2,6-difluoro-N-(thiophen-2-ylmethyl)-nicotinamide

• Molecular Formula: C11H8F2N2OS
• Molecular Weight: 254.26 g/mol
• IUPAC Name: 2,6-difluoro-N-(thiophen-2-ylmethyl)pyridine-3-carboxamide
• InChI: InChI=1S/C11H8F2N2OS/c12-9-4-3-8(10(13)15-9)11(16)14-6-7-2-1-5-17-7/h1-5H,6H2,(H,14,16)
• InChI Key: TZRHBKDIDXHZNV-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNC(=O)C2=C(N=C(C=C2)F)F

Description

2,6-difluoro-N-(thiophen-2-ylmethyl)-nicotinamide is a useful research compound. Its molecular formula is C11H8F2N2OS and its molecular weight is 254.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

795 mg (5.0 mmol) of 2,6-difluoro-nicotinic acid were dissolved in thionyl chloride (15 ml) and the solution was heated for 2 h at 80° C. Concentration in vacuo was then carried out and the residue was taken up in dioxane (15 ml). 566 mg (5.0 mmol) of thiophen-2-yl-methanamine were then added and the mixture was stirred for 1 h at RT. Concentration in vacuo was then carried out and the residue was taken up in EA, washed with water, a sat. aq. Na2CO3 sol., water again and brine, dried over Na2SO4, filtered and concentrated in vacuo. CC (hexane/EA 7:3) of the residue yielded 605 mg (2.4 mmol, 48%) of 2,6-difluoro-N-(thiophen-2-ylmethyl)nicotinamide.